1-(1H-indol-3-yl)-2-phenylethanone oxime

• IUPAC Name: (NE)-N-[1-(1H-indol-3-yl)-2-phenylethylidene]hydroxylamine
• InChI: InChI=1S/C16H14N2O/c19-18-16(10-12-6-2-1-3-7-12)14-11-17-15-9-5-4-8-13(14)15/h1-9,11,17,19H,10H2/b18-16+
• InChI Key: SWUZEGWFYNIPJS-FBMGVBCBSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=NO)C2=CNC3=CC=CC=C32
• Isomeric SMILES: C1=CC=C(C=C1)C/C(=N\O)/C2=CNC3=CC=CC=C32
• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol

Description

1-(1H-indol-3-yl)-2-phenylethanone oxime, also known as Indoxyphenoxime (IDP), is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

IDP exerts its effects through the inhibition of the enzyme monoamine oxidase (MAO), which is responsible for the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting MAO, IDP increases the levels of these neurotransmitters in the brain, leading to improved cognitive function and mood.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter levels, IDP has been shown to modulate the activity of various signaling pathways involved in inflammation and oxidative stress. It has been shown to reduce the production of reactive oxygen species (ROS) and to increase the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

IDP has several advantages for lab experiments, including its ease of synthesis and its ability to cross the blood-brain barrier. However, it also has limitations, including its relatively low potency and selectivity for MAO-A over MAO-B.

Future Directions

There are several future directions for research on IDP, including the development of more potent and selective MAO inhibitors, the investigation of its potential as a therapeutic agent for neurodegenerative diseases, and the exploration of its effects on other signaling pathways involved in inflammation and oxidative stress. Additionally, the use of IDP as a tool for studying the role of neurotransmitters in brain function and behavior could provide valuable insights into the mechanisms underlying these processes.

Synthesis Methods

IDP can be synthesized through a multi-step process involving the reaction of indole-3-carboxaldehyde with acetophenone followed by the addition of hydroxylamine hydrochloride. The final product is obtained through a purification process involving recrystallization.

Scientific Research Applications

IDP has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neurobiology. It has been shown to exhibit antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.